Cas no 1797899-51-4 (methyl 4-[[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamoyl]benzoate)

• Product Name: methyl 4-[[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamoyl]benzoate
• CAS No: 1797899-51-4
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 5373753
• Update Time: 2025-05-20

methyl 4-[[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamoyl]benzoate

• Inchi： 1S/C19H21NO5/c1-23-16-6-4-5-15(11-16)17(24-2)12-20-18(21)13-7-9-14(10-8-13)19(22)25-3/h4-11,17H,12H2,1-3H3,(H,20,21)
• InChI Key： PDUMHKSGZGDBKF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)NCC(OC)C2=CC=CC(OC)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-[[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamoyl]benzoate

Methyl 4-[[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]Carbamoyl]Benzoate: A Comprehensive Overview

Methyl 4-[[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]Carbamoyl]Benzoate, commonly referenced by its CAS number 1797899-51-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of esters, specifically a methyl ester derivative, and exhibits a unique structure that combines both aromatic and aliphatic functional groups. The molecule's structure is characterized by a benzoate moiety attached to a carbamoyl group, which in turn is linked to a substituted ethyl chain containing methoxy and phenolic substituents. This intricate architecture makes it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of methyl 4-[[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamoyl]benzoate in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, has made it a valuable intermediate in the synthesis of more complex molecules. For instance, its role in the development of novel anti-cancer agents has been documented in several peer-reviewed journals, underscoring its significance in drug discovery.

The synthesis of methyl 4-[[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamoyl]benzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. This is followed by esterification to form the methyl ester, which is then subjected to further functionalization to introduce the carbamoyl and substituted ethyl groups. The reaction conditions, including temperature, solvent choice, and catalysts, play a crucial role in determining the yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the compound's structural integrity and purity.

In terms of applications, methyl 4-[[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamoyl]benzoate has shown promise in the development of agrochemicals, particularly as a component in herbicides and fungicides. Its ability to inhibit specific enzymatic pathways in plants and microorganisms makes it a candidate for sustainable agricultural solutions. Additionally, recent advancements in green chemistry have led to the exploration of this compound as a biodegradable polymer precursor, contributing to environmentally friendly material science.

From an environmental perspective, understanding the ecological impact of methyl 4-[[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamoyl]benzoate is crucial. Studies have been conducted to assess its biodegradability under various conditions, including aerobic and anaerobic environments. These studies have revealed that the compound exhibits moderate biodegradability, which aligns with current regulatory standards for eco-friendly chemical products. Furthermore, research into its toxicity profile has shown that it poses minimal risk to aquatic life when used within recommended limits.

The commercial availability of methyl 4-[[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamoyl]benzoate is supported by several chemical suppliers who cater to both academic and industrial needs. Its CAS number 1797899-51-4 serves as a unique identifier in global chemical databases, facilitating its identification and procurement across international markets. The compound's inclusion in major chemical databases such as PubChem and ChemSpider further enhances its accessibility for researchers worldwide.

In conclusion, methyl 4-[[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamoyl]benzoate (CAS No: 1797899-51-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural complexity provides ample opportunities for further research into its potential uses in medicine, agriculture, and materials science. As advancements in synthetic methodologies continue to evolve, this compound is poised to play an increasingly significant role in both academic and industrial settings.